Cas no 1366131-54-5 (2-Methyl-4-(morpholino)phenylboronic acid pinacol ester)

• Product Name: 2-Methyl-4-(morpholino)phenylboronic acid pinacol ester
• CAS No: 1366131-54-5
• MF: C₁₇H₂₆BNO₃
• MW: 303.204245090485
• MDL: MFCD24449443
• CID: 3162907
• PubChem ID: 66800421
• Update Time: 2025-05-25

2-Methyl-4-(morpholino)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(morpholino)phenylboronic acid pinacol ester
• 1366131-54-5
• 4-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
• CS-31341
• SCHEMBL789351
• 4-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2- yl)phenyl)morpholine
• 4-(3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine
• DB-218652
• SLMVZOZPXJFTKM-UHFFFAOYSA-N

• MDL： MFCD24449443
• Inchi： 1S/C17H26BNO3/c1-13-12-14(19-8-10-20-11-9-19)6-7-15(13)18-21-16(2,3)17(4,5)22-18/h6-7,12H,8-11H2,1-5H3
• InChI Key： SLMVZOZPXJFTKM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C)N2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 303.2005739Da
• Monoisotopic Mass: 303.2005739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Additional information on 2-Methyl-4-(morpholino)phenylboronic acid pinacol ester

2-Methyl-4-(Morpholino)Phenylboronic Acid Pinacol Ester

The compound 2-Methyl-4-(Morpholino)Phenylboronic Acid Pinacol Ester, identified by the CAS number 1366131-54-5, is a significant molecule in the field of organic chemistry and materials science. This compound is widely recognized for its role in various chemical reactions, particularly in the synthesis of complex organic structures. The presence of the morpholino group and the phenylboronic acid moiety makes it a versatile building block in modern chemical research.

The structure of this compound is characterized by a phenyl ring substituted with a methyl group at position 2 and a morpholino group at position 4. The boronic acid functionality, protected as a pinacol ester, is a key feature that enables its participation in Suzuki-Miyaura coupling reactions. These reactions are pivotal in the construction of biaryl compounds, which are essential in drug discovery and material synthesis.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have utilized it in the synthesis of novel polymers with enhanced electronic properties. The ability of this compound to undergo precise cross-coupling reactions has made it indispensable in the creation of functional materials for electronic devices.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The morpholino group, known for its ability to form hydrogen bonds, has been exploited in the design of bioactive molecules. Recent findings suggest that derivatives of this compound exhibit promising pharmacological properties, making them potential candidates for drug development.

The synthesis of 2-Methyl-4-(Morpholino)Phenylboronic Acid Pinacol Ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium catalysts has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels.

From an environmental standpoint, this compound is considered non-hazardous under normal handling conditions. Its stability and lack of toxicity make it suitable for use in large-scale chemical processes without posing significant risks to human health or the environment.

In conclusion, the compound CAS 1366131-54-5, or 2-Methyl-4-(Morpholino)Phenylboronic Acid Pinacol Ester, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity continue to drive innovation across various scientific disciplines, ensuring its relevance in both academic research and industrial applications.